![molecular formula C23H17N3O3S B6122861 N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2,2-diphenylacetamide](/img/structure/B6122861.png)
N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2,2-diphenylacetamide
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Overview
Description
N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2,2-diphenylacetamide, also known as NTZ, is a small molecule compound that has gained significant attention in scientific research due to its potential therapeutic applications. NTZ is a thiazole-based compound that has been synthesized through a multistep process.
Mechanism of Action
The mechanism of action of N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2,2-diphenylacetamide involves the inhibition of various cellular pathways. This compound has been found to inhibit the activity of the proteasome, which is responsible for the degradation of proteins in cells. This inhibition leads to the accumulation of misfolded proteins and ultimately induces apoptosis. This compound has also been found to inhibit the activity of the viral protease, which is essential for the replication of viruses. This inhibition leads to the inhibition of viral replication.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating the caspase pathway. This compound has also been found to inhibit angiogenesis, which is essential for the growth and spread of cancer cells. Additionally, this compound has been found to inhibit the replication of viruses by inhibiting the viral protease.
Advantages and Limitations for Lab Experiments
N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2,2-diphenylacetamide has several advantages for lab experiments. It is a small molecule compound that can be easily synthesized and purified. It has also been extensively studied for its potential therapeutic applications, making it a promising compound for further research. However, this compound also has some limitations. It has low solubility in water, which can make it difficult to use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.
Future Directions
There are several future directions for N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2,2-diphenylacetamide research. One potential application is in the development of anticancer therapies. This compound has been found to exhibit anticancer properties, and further research could lead to the development of new therapies. Additionally, this compound could be further studied for its potential antiviral and antibacterial applications. Further research could also focus on understanding the mechanism of action of this compound and identifying potential targets for therapeutic intervention.
Conclusion:
This compound is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its synthesis method has been optimized to yield a high purity compound that can be used for scientific research. This compound has been found to exhibit anticancer, antiviral, and antibacterial properties, and further research could lead to the development of new therapies. Despite its limitations, this compound is a promising compound that warrants further research.
Synthesis Methods
The synthesis of N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2,2-diphenylacetamide involves a multistep process that starts with the reaction of 3-nitrobenzaldehyde with thiosemicarbazide to form 4-(3-nitrophenyl)-1,3-thiazol-2-amine. This intermediate compound is then reacted with 2,2-diphenylacetyl chloride in the presence of a base to form this compound. The synthesis method has been optimized to yield a high purity compound that can be used for scientific research.
Scientific Research Applications
N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2,2-diphenylacetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticancer, antiviral, and antibacterial properties. This compound has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to inhibit the replication of viruses such as hepatitis C virus and dengue virus. Additionally, this compound has been found to exhibit antibacterial activity against gram-positive bacteria.
properties
IUPAC Name |
N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-2,2-diphenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17N3O3S/c27-22(21(16-8-3-1-4-9-16)17-10-5-2-6-11-17)25-23-24-20(15-30-23)18-12-7-13-19(14-18)26(28)29/h1-15,21H,(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKIBWKVIVUAOPY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=NC(=CS3)C4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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